Cas no 2624417-64-5 (1,​1'-​Biphenyl, 4-​chloro-​2-​fluoro-​3-​(methylthio)​-)

• Product Name: 1,​1'-​Biphenyl, 4-​chloro-​2-​fluoro-​3-​(methylthio)​-
• CAS No: 2624417-64-5
• MF: C₁₃H₁₀ClFS
• MW: 252.73
• CID: 5077309
• Update Time: 2025-06-26

1,​1'-​Biphenyl, 4-​chloro-​2-​fluoro-​3-​(methylthio)​- Chemical and Physical Properties

Names and Identifiers

• 1,​1'-​Biphenyl, 4-​chloro-​2-​fluoro-​3-​(methylthio)​-

• Inchi： 1S/C13H10ClFS/c1-16-13-11(14)8-7-10(12(13)15)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： QHRLTPRGZOFFNC-UHFFFAOYSA-N
• SMILES： C1(=C(SC)C(=C(C=C1)C1C=CC=CC=1)F)Cl

Additional information on 1,​1'-​Biphenyl, 4-​chloro-​2-​fluoro-​3-​(methylthio)​-

Introduction to 1,​1'-Biphenyl, 4-​chloro-​2-​fluoro-​3-​(methylthio) and Its Significance in Modern Chemical Research

The compound with the CAS number 2624417-64-5, known chemically as 1,​1'-Biphenyl, 4-​chloro-​2-​fluoro-​3-​(methylthio), represents a fascinating molecule that has garnered attention in the realm of pharmaceutical and agrochemical research. This biphenyl derivative, characterized by its unique structural motifs—including a chloro substituent at the 4-position, a fluoro group at the 2-position, and a methylthio moiety at the 3-position—exhibits a blend of properties that make it a valuable candidate for further exploration.

At the core of its appeal lies its molecular architecture, which combines elements of both electron-donating and electron-withdrawing groups. The presence of the chloro group enhances electrophilicity, while the fluoro group introduces electronic and steric effects that can modulate reactivity. The methylthio (S-Me) group further contributes to the molecule's complexity by influencing both its electronic properties and potential interactions with biological targets. This combination of functional groups has implications for its utility in synthetic chemistry, particularly in the development of novel heterocyclic compounds.

In recent years, there has been a surge in interest regarding biphenyl derivatives due to their versatile applications in medicinal chemistry. The structural framework of biphenyls provides an excellent scaffold for designing molecules with enhanced binding affinity and selectivity. Specifically, the substitution patterns on the biphenyl ring can significantly influence pharmacokinetic properties, such as solubility, metabolic stability, and cell membrane permeability. These factors are critical when designing drug candidates intended for therapeutic use.

One of the most compelling aspects of 1,​1'-Biphenyl, 4-​chloro-​2-​fluoro-​3-​(methylthio) is its potential as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop novel pharmacophores targeting various biological pathways. For instance, studies have demonstrated its utility in generating derivatives that interact with enzymes and receptors involved in metabolic disorders and inflammatory diseases. The fluoro substituent, in particular, has been extensively studied for its ability to modulate drug efficacy and resistance profiles in therapeutic contexts.

The role of halogenated aromatic compounds in medicinal chemistry cannot be overstated. Halogens such as chlorine and fluorine are frequently incorporated into drug molecules due to their ability to enhance binding interactions through dipole interactions and halogen bonding. In the case of 1,​1'-Biphenyl, 4-​chloro-​2-​fluoro-​3-​(methylthio), both chlorine and fluorine atoms contribute to this phenomenon, making it a promising candidate for further derivatization. Recent advances in computational chemistry have allowed researchers to predict how these substituents will influence molecular interactions at a quantum mechanical level, providing insights into potential drug-target binding affinities.

Moreover, the methylthio group introduces sulfur into the molecular structure—a heteroatom that is increasingly recognized for its role in enhancing bioavailability and metabolic stability. Sulfur-containing compounds have long been a focus of medicinal chemists due to their prevalence in biologically active molecules such as penicillins and thiols. By incorporating a methylthio group into a biphenyl framework, researchers can create derivatives with tailored properties that may exhibit improved pharmacological profiles compared to their unsubstituted counterparts.

Recent publications highlight several innovative applications of biphenyl derivatives like 1,​1'-Biphenyl, 4-​chloro-​2-​fluoro-​3-​(methylthio) in addressing unmet medical needs. For example, studies have shown that certain analogs derived from this compound exhibit potent inhibitory activity against enzymes implicated in cancer progression. The specific arrangement of substituents on the biphenyl ring appears to fine-tune interactions with target proteins, leading to selective inhibition without significant off-target effects. This level of precision is crucial for developing drugs that are both effective and safe.

The synthesis of such complex molecules often involves multi-step organic transformations that require careful optimization. The reactivity introduced by the chloro, fluoro, and methylthio groups provides multiple opportunities for functionalization while maintaining regioselectivity—a key consideration when designing synthetic routes. Advances in catalytic methods have further streamlined these processes, enabling researchers to access previously challenging derivatives with greater ease than ever before.

In addition to pharmaceutical applications,1,​1'-Biphenyl, 4-​chloro-​2-​fluoro-​3-​(methylthio) has shown promise as a building block for agrochemicals. Halogenated biphenyls are known for their efficacy as pesticides due to their ability to disrupt essential biological processes in pests while minimizing harm to non-target organisms. By exploring derivatives of this compound, researchers aim to develop next-generation crop protection agents with improved environmental profiles—addressing growing concerns about chemical residues on food products.

The integration of computational modeling into drug discovery has revolutionized how new compounds are designed and evaluated prior to experimental testing.* Techniques such as molecular docking* predict how potential drug candidates will interact with biological targets* based on their three-dimensional structures.* This approach allows researchers* including those working with *CAS number 2624417*64*5* *to prioritize promising candidates* saving valuable time* resources*and reducing reliance on trial-and-error experimentation.*

Looking ahead,*the future development*of *new chemical entities (NCEs)*will likely rely increasingly on interdisciplinary collaboration between chemists,* biologists,* computer scientists*and engineers.* The unique properties*of *biphenyl derivatives like *this one offer exciting opportunities*for innovation across multiple sectors.* As our understanding*of molecular interactions deepens,*so too will our ability*to harness nature's complexity through synthetic chemistry.*